Cas no 1261666-67-4 (3-Amino-5-(difluoromethoxy)anisole)

• Product Name: 3-Amino-5-(difluoromethoxy)anisole
• CAS No: 1261666-67-4
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4794520
• Update Time: 2025-05-23

3-Amino-5-(difluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethoxy)anisole

• Inchi： 1S/C8H9F2NO2/c1-12-6-2-5(11)3-7(4-6)13-8(9)10/h2-4,8H,11H2,1H3
• InChI Key： LMIXELPTJMPUPY-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=C(C=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.1
• Topological Polar Surface Area: 44.5

Additional information on 3-Amino-5-(difluoromethoxy)anisole

3-Amino-5-(difluoromethoxy)anisole: A Comprehensive Overview

The compound CAS No. 1261666-67-4, commonly referred to as 3-Amino-5-(difluoromethoxy)anisole, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug development.

3-Amino-5-(difluoromethoxy)anisole is characterized by its anisole backbone, which consists of a methoxy group attached to a benzene ring. The molecule further features an amino group at the 3-position and a difluoromethoxy group at the 5-position. This substitution pattern imparts distinctive electronic and steric properties, making it a valuable substrate for various chemical reactions.

Recent studies have highlighted the role of 3-Amino-5-(difluoromethoxy)anisole in the synthesis of bioactive compounds. Researchers have explored its potential as an intermediate in the construction of complex molecules, particularly those with therapeutic applications. For instance, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged in the development of novel antibiotics and anticancer agents.

The electronic effects of the amino and difluoromethoxy groups on the benzene ring have been extensively studied. The amino group acts as an electron-donating substituent, while the difluoromethoxy group introduces both electron-withdrawing and steric effects. This interplay between electronic and steric factors influences the reactivity of the molecule in various chemical transformations, making it a versatile building block in organic synthesis.

In terms of physical properties, 3-Amino-5-(difluoromethoxy)anisole exhibits a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both solution-phase and solid-phase synthesis techniques.

The synthesis of 3-Amino-5-(difluoromethoxy)anisole typically involves multi-step processes, including Friedel-Crafts alkylation or acylation followed by substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

In conclusion, CAS No. 1261666-67-4, or 3-Amino-5-(difluoromethoxy)anisole, stands out as a crucial molecule in contemporary chemical research. Its unique structure, coupled with its versatile reactivity, positions it as a key player in the development of innovative chemical compounds with wide-ranging applications.